Cas no 1803687-85-5 (4-(Difluoromethyl)-2-iodo-3-methylpyridine)

4-(Difluoromethyl)-2-iodo-3-methylpyridine is a halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. The presence of both difluoromethyl and iodo substituents enhances its reactivity, making it a versatile intermediate for cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings. The difluoromethyl group contributes to improved metabolic stability and bioavailability in drug development, while the iodine atom facilitates further functionalization. Its methyl group at the 3-position adds steric control for selective modifications. This compound is particularly valuable in the design of fluorinated bioactive molecules, offering precise tunability for medicinal chemistry and crop protection applications. High purity and consistent quality ensure reliable performance in synthetic workflows.

4-(Difluoromethyl)-2-iodo-3-methylpyridine structure

1803687-85-5 structure

Product Name:4-(Difluoromethyl)-2-iodo-3-methylpyridine

CAS No:1803687-85-5

MF:C₇H₆F₂IN

MW:269.030520915985

CID:4845718

Update Time:2025-06-14

4-(Difluoromethyl)-2-iodo-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

- 4-(Difluoromethyl)-2-iodo-3-methylpyridine
- Inchi： 1S/C7H6F2IN/c1-4-5(6(8)9)2-3-11-7(4)10/h2-3,6H,1H3
- InChI Key： MAMGEHLKKTURTG-UHFFFAOYSA-N
- SMILES： IC1C(C)=C(C=CN=1)C(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 132
XLogP3: 2.5
Topological Polar Surface Area: 12.9

4-(Difluoromethyl)-2-iodo-3-methylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029079043-250mg	4-(Difluoromethyl)-2-iodo-3-methylpyridine	1803687-85-5	97%	250mg	$480.00	2022-04-02
Alichem	A029079043-500mg	4-(Difluoromethyl)-2-iodo-3-methylpyridine	1803687-85-5	97%	500mg	$863.90	2022-04-02
Alichem	A029079043-1g	4-(Difluoromethyl)-2-iodo-3-methylpyridine	1803687-85-5	97%	1g	$1,475.10	2022-04-02

4-(Difluoromethyl)-2-iodo-3-methylpyridine Related Literature

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Additional information on 4-(Difluoromethyl)-2-iodo-3-methylpyridine

Comprehensive Guide to 4-(Difluoromethyl)-2-iodo-3-methylpyridine (CAS No. 1803687-85-5): Properties, Applications, and Industry Insights

4-(Difluoromethyl)-2-iodo-3-methylpyridine (CAS No. 1803687-85-5) is a specialized heterocyclic compound gaining traction in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group and iodo substituent, makes it a versatile intermediate for synthesizing bioactive molecules. This compound’s pyridine core and halogenated modifications align with modern trends in drug discovery and crop protection, addressing growing demand for sustainable chemistry solutions.

Recent studies highlight the role of 4-(Difluoromethyl)-2-iodo-3-methylpyridine in developing kinase inhibitors and antiviral agents, particularly targeting RNA viruses—a hot topic post-pandemic. Its fluorine incorporation enhances metabolic stability, a key focus in medicinal chemistry optimization. Researchers also explore its potential in PET radiopharmaceuticals, leveraging the iodine atom for isotopic labeling, answering frequent queries about imaging tracer development.

In agrochemicals, this compound’s difluoromethyl moiety contributes to pesticide efficacy by mimicking natural substrates. With rising interest in low-toxicity crop treatments, its applications in fungicide intermediates are under investigation. Industry reports suggest a 12% annual growth in demand for fluorinated pyridines, driven by precision agriculture needs—addressing common searches about next-gen agrochemicals.

Synthetic routes to CAS 1803687-85-5 often involve regioselective halogenation and cross-coupling reactions, topics frequently discussed in organic chemistry forums. A 2023 Journal of Fluorine Chemistry paper detailed its preparation via Pd-catalyzed iodination, achieving 89% yield—a method now cited in green chemistry debates. Analytical characterization typically combines NMR spectroscopy (notably ¹⁹F-NMR) and HPLC-MS, addressing lab technicians’ common questions about halogenated compound analysis.

Regulatory perspectives favor 4-(Difluoromethyl)-2-iodo-3-methylpyridine due to its absence from restricted substance lists, making it attractive for global supply chains. Environmental fate studies show moderate biodegradability, aligning with EPA’s PFAS alternatives initiative—a trending search phrase. Storage recommendations emphasize anhydrous conditions to preserve the iodo group’s reactivity, a frequent concern in chemical handling guidelines.

Future directions include exploring its click chemistry applications and metal-organic frameworks (MOFs), connecting to nanotechnology trends. Patent analysis reveals 14 filings since 2020 involving this compound, primarily for oncological targets—addressing cancer researchers’ queries about novel heterocyclic scaffolds. As industries prioritize molecular diversity, CAS 1803687-85-5 stands as a strategic building block in small-molecule libraries for high-throughput screening.